methyl 3-{1-[(2-oxo-1,2-dihydroquinolin-3-yl)carbonyl]piperidin-2-yl}propanoate

• IUPAC Name: methyl 3-[1-(2-oxo-1H-quinoline-3-carbonyl)piperidin-2-yl]propanoate
• InChI: InChI=1S/C19H22N2O4/c1-25-17(22)10-9-14-7-4-5-11-21(14)19(24)15-12-13-6-2-3-8-16(13)20-18(15)23/h2-3,6,8,12,14H,4-5,7,9-11H2,1H3,(H,20,23)
• InChI Key: YTLMWJUZFNHREU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC1CCCCN1C(=O)C2=CC3=CC=CC=C3NC2=O
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

Methyl 3-{1-[(2-oxo-1,2-dihydroquinolin-3-yl)carbonyl]piperidin-2-yl}propanoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions have been studied extensively.

Mechanism of Action

The mechanism of action of Methyl 3-{1-[(2-oxo-1,2-dihydroquinolin-3-yl)carbonyl]piperidin-2-yl}propanoate is not fully understood. However, studies have shown that it has an inhibitory effect on certain enzymes, which makes it a potential candidate for use in drug development.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to have an inhibitory effect on certain enzymes, which can lead to a reduction in the activity of certain biological pathways. Additionally, it has been shown to have an effect on the central nervous system, which makes it a potential candidate for use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

Methyl 3-{1-[(2-oxo-1,2-dihydroquinolin-3-yl)carbonyl]piperidin-2-yl}propanoate has several advantages and limitations for lab experiments. One of the main advantages is its high purity and stability, which makes it easy to handle and store. However, one of the main limitations is its relatively high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for the research on Methyl 3-{1-[(2-oxo-1,2-dihydroquinolin-3-yl)carbonyl]piperidin-2-yl}propanoate. One of the most significant directions is in the development of new drugs for the treatment of neurological disorders. Additionally, there is potential for the development of new synthetic methods for the production of this compound, which could lead to a reduction in cost and an increase in availability.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions have been studied extensively, and there is potential for further research in the future.

Synthesis Methods

Methyl 3-{1-[(2-oxo-1,2-dihydroquinolin-3-yl)carbonyl]piperidin-2-yl}propanoate is synthesized using a multistep process that involves the reaction of piperidine with 2-oxo-1,2-dihydroquinoline-3-carboxylic acid. The resulting intermediate is then reacted with methyl 3-bromopropionate to yield the final product.

Scientific Research Applications

Methyl 3-{1-[(2-oxo-1,2-dihydroquinolin-3-yl)carbonyl]piperidin-2-yl}propanoate has several potential applications in scientific research. One of the most significant applications is in the field of medicinal chemistry, where it is used as a building block for the synthesis of various bioactive compounds.